Cas no 2017268-26-5 (Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate)

• Product Name: Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate
• CAS No: 2017268-26-5
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 5807027
• PubChem ID: 165748036
• Update Time: 2025-07-22

Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-700316
• methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate
• 2017268-26-5
• Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate

• Inchi： 1S/C13H24O3/c1-6-10(4)9-12(7-2)13(8-3,16-12)11(14)15-5/h10H,6-9H2,1-5H3
• InChI Key： GOKILJTYSNZHIK-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C1(CC)CC(C)CC

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate

Professional Introduction to Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate (CAS No. 2017268-26-5)

Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate, a compound with the chemical identifier CAS No. 2017268-26-5, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its complex and highly functionalized structure, has garnered attention for its potential applications in various chemical and biological processes.

The molecular structure of Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate consists of an oxirane ring substituted with ethyl and isobutyl groups, providing a unique framework for further chemical modifications. The presence of these functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of novel agrochemicals and pharmaceuticals.

In recent years, there has been a growing interest in the use of oxirane derivatives as key building blocks in drug design. The oxirane ring, also known as an epoxide, is known for its reactivity and ability to undergo various transformations, including ring-opening reactions that can introduce new functional groups into the molecule. This characteristic makes Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate particularly valuable in the synthesis of complex molecules.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for the synthesis of bioactive molecules that exhibit therapeutic properties. For instance, studies have shown that derivatives of oxirane can be used to develop compounds with anti-inflammatory and anti-cancer effects. The specific arrangement of ethyl and isobutyl groups in Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate may contribute to its unique biological activity and make it a valuable tool in drug discovery.

The synthesis of Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The complexity of its synthesis underscores the compound's importance as a specialized chemical intermediate.

In addition to its pharmaceutical applications, this compound has shown potential in industrial chemistry. Its stability and reactivity make it suitable for use in polymer synthesis and as a crosslinking agent in various materials. The ability to incorporate functional groups into polymers using Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate could lead to the development of novel materials with enhanced properties.

The latest research in this area has highlighted the compound's role in green chemistry initiatives. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. By optimizing reaction conditions and utilizing renewable feedstocks, researchers aim to make the production of Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate more eco-friendly.

Furthermore, computational methods are being increasingly employed to study the properties and reactivity of this compound. Molecular modeling techniques allow researchers to predict how it will behave under different conditions and identify potential applications more efficiently. These advancements are accelerating the discovery process and opening new avenues for research.

The future prospects for Methyl 2,3-diethyl-3-(2-methylbutyl)oxirane-2-carboxylate are promising, with ongoing studies exploring its potential in various fields. As our understanding of its properties grows, so does its potential to contribute to scientific and technological advancements. Whether used in drug development or material science, this compound represents a significant asset in modern chemistry.